Cas no 1427378-55-9 (1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride)

• Product Name: 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride
• CAS No: 1427378-55-9
• MF: C₁₂H₁₆ClN₃O
• MW: 253.727941513062
• CID: 4598876
• PubChem ID: 71757859
• Update Time: 2025-10-31

1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride

• Inchi： 1S/C12H15N3O.ClH/c1-9-12(16)15(8-4-7-13)11-6-3-2-5-10(11)14-9;/h2-3,5-6H,4,7-8,13H2,1H3;1H
• InChI Key： KYDIFBZZMKGBRM-UHFFFAOYSA-N
• SMILES： C(N1C(C(C)=NC2=CC=CC=C12)=O)CCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride

Professional Introduction to 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride (CAS No. 1427378-55-9)

1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1427378-55-9, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoxaline class of heterocyclic structures, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of both an amine and a carbonyl group in its molecular framework makes it a versatile scaffold for further chemical modifications and biological evaluations.

The quinoxaline core of 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride is known for its ability to interact with various biological targets, including enzymes and receptors. This structural feature has been exploited in the development of novel pharmacological agents targeting neurological disorders, infectious diseases, and cancer. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound can be optimized for improved efficacy and selectivity.

In the realm of drug discovery, the dihydroquinoxalinone moiety is particularly noteworthy for its potential to modulate neurotransmitter systems. Studies have indicated that derivatives of this class can exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products and facilitating its use in preclinical and clinical studies.

Current research in medicinal chemistry focuses on leveraging the structural flexibility of 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride to develop next-generation therapeutics. By integrating machine learning algorithms with traditional synthetic methodologies, researchers are identifying novel analogs with enhanced pharmacokinetic profiles. These efforts are supported by high-throughput screening (HTS) campaigns that rapidly assess the biological activity of thousands of compounds against relevant targets.

The amine functional group in this molecule serves as a critical site for further derivatization, enabling the creation of bioconjugates or prodrugs that can improve delivery or target specificity. For instance, recent publications have demonstrated the successful incorporation of this scaffold into peptidomimetics designed to inhibit protein-protein interactions implicated in inflammation and cancer progression. Such innovations highlight the compound's potential as a building block for complex drug candidates.

Another area of active investigation involves the exploration of 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride as a precursor for radiolabeled probes used in positron emission tomography (PET) imaging. PET scans are invaluable tools for diagnosing diseases at an early stage and monitoring treatment responses. By incorporating radioisotopes such as fluorine-18 or gallium-68 into derivatives of this compound, researchers aim to develop highly sensitive diagnostic agents for neurological disorders and oncology applications.

The synthesis of 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic systems, such as transition-metal-catalyzed cross-coupling reactions, have streamlined many synthetic pathways, reducing both cost and environmental impact. These improvements align with broader trends in green chemistry aimed at making drug development more sustainable.

Evaluations of 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride in cellular assays have revealed promising interactions with enzymes such as kinases and phosphodiesterases. Such interactions are central to many signaling pathways involved in cell growth, differentiation, and survival. Consequently, this compound has been investigated as a lead candidate for developing small-molecule inhibitors with therapeutic potential in oncology and immunology.

The pharmacological profile of this molecule is further influenced by its stereochemistry, which can be manipulated to optimize binding affinity and metabolic stability. Chiral auxiliaries or catalysts are employed during synthesis to produce enantiomerically pure forms, ensuring that only the most active isomer is evaluated in subsequent studies. This approach underscores the importance of stereochemical control in modern drug design.

Future directions for research on 1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride include exploring its role in modulating ion channels and receptors relevant to cardiovascular diseases. Preliminary data suggest that certain derivatives may influence calcium flux across cell membranes, potentially leading to new treatments for hypertension or arrhythmias. These findings underscore the broad therapeutic scope of quinoxaline derivatives.

In conclusion,1-(3-aminopropyl)-3-methyl-1,2-dihydroquinoxalin-2-one dihydrochloride represents a valuable scaffold with significant potential across multiple therapeutic areas. Its unique structural features enable diverse modifications while maintaining promising biological activity. As research continues to uncover new applications for this compound and its derivatives,CAS No. 1427378-55-9 will remain a key reference point for scientists engaged in pharmaceutical innovation.